1-[2-(4-Fluorophenyl)ethyl]-3-(4-phenoxyphenyl)thiourea

• IUPAC Name: 1-[2-(4-fluorophenyl)ethyl]-3-(4-phenoxyphenyl)thiourea
• InChI: InChI=1S/C21H19FN2OS/c22-17-8-6-16(7-9-17)14-15-23-21(26)24-18-10-12-20(13-11-18)25-19-4-2-1-3-5-19/h1-13H,14-15H2,(H2,23,24,26)
• InChI Key: DHSYYKJQQQNAPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=S)NCCC3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2OS
• Molecular Weight: 366.5 g/mol

Description

1-[2-(4-Fluorophenyl)ethyl]-3-(4-phenoxyphenyl)thiourea is an organic compound that belongs to the class of thioureas Thioureas are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and material science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(4-Fluorophenyl)ethyl]-3-(4-phenoxyphenyl)thiourea typically involves the reaction of 4-fluorophenylethylamine with 4-phenoxyphenyl isothiocyanate. The reaction is carried out in an appropriate solvent, such as dichloromethane or ethanol, under reflux conditions. The product is then purified using standard techniques like recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the choice of solvents and reagents may be optimized to reduce costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

1-[2-(4-Fluorophenyl)ethyl]-3-(4-phenoxyphenyl)thiourea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the thiourea group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in ethanol.

Substitution: Nucleophiles like amines or alcohols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of corresponding amines.

Substitution: Formation of substituted thioureas or ureas.

Scientific Research Applications

1-[2-(4-Fluorophenyl)ethyl]-3-(4-phenoxyphenyl)thiourea has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-[2-(4-Fluorophenyl)ethyl]-3-(4-phenoxyphenyl)thiourea involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis. The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 1-Ethyl-3-(4-fluorophenyl)thiourea
• 1-(3-Chloro-4-fluorophenyl)thiourea
• 1-(4-Fluorophenyl)-3-(2,4,6-trimethylphenyl)-2-thiourea

Uniqueness

1-[2-(4-Fluorophenyl)ethyl]-3-(4-phenoxyphenyl)thiourea is unique due to its specific structural features, such as the presence of both fluorophenyl and phenoxyphenyl groups